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Compound of Interest

Compound Name: 3-chloro-N,5-dimethylbenzamide

Cat. No.: B14747144

Get Quote

Executive Summary
3-chloro-N,5-dimethylbenzamide is a substituted benzamide derivative characterized by

moderate lipophilicity and a polar amide motif. Based on Structure-Activity Relationship (SAR)

analysis of the benzamide scaffold, this compound exhibits high solubility in DMSO (Dimethyl

sulfoxide) and good solubility in Methanol, while remaining poorly soluble in aqueous media.[1]

Primary Solvent (Stock): DMSO is the recommended vehicle for high-concentration stock

solutions (>50 mM).[1]

Secondary Solvent (Working): Methanol is suitable for intermediate dilutions and LC-MS

applications but requires handling precautions due to volatility.[1]

Aqueous Solubility: Predicted to be low (<1 mM) without co-solvents; aqueous buffers should

only be used for final assay dilutions (<1% DMSO v/v).[1]

Physicochemical Profile & Solvation Logic
Understanding the molecular interactions is critical for troubleshooting precipitation events.[1]
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Property Value (Predicted/Analog*) Impact on Solubility

Molecular Weight 183.64 g/mol
Low MW favors dissolution

kinetics.[1]

H-Bond Donors 1 (Amide N-H)

The single N-H allows H-

bonding with DMSO

(acceptor).[1]

H-Bond Acceptors 1 (Carbonyl O)
Facilitates interaction with

protic solvents (MeOH).[1]

Lipophilicity (LogP) ~2.2 – 2.5

The 3-Cl and 5-Me

substituents increase

hydrophobicity, necessitating

organic solvents.[1]

Physical State Solid / Powder

Likely crystalline; requires

energy (sonication) to break

lattice.[1]

*Data derived from structural analogs (e.g., 3-chloro-N,N-dimethylbenzamide) and substituent

constants.

Solvation Mechanisms
In DMSO: DMSO acts as a strong Lewis base (H-bond acceptor).[1] It disrupts the

intermolecular N-H[1]···O=C hydrogen bonds that stabilize the crystal lattice of the

benzamide, effectively "wrapping" the molecule.[1]

In Methanol: Methanol acts as both a donor and acceptor.[1] It solvates the amide region

well but interacts less favorably with the hydrophobic chloromethyl-phenyl ring compared to

DMSO.[1]

Solubility in DMSO (Dimethyl Sulfoxide)
DMSO is the "Gold Standard" solvent for this compound class due to its ability to dissolve both

the polar amide and the lipophilic aromatic ring.[1]
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Expected Solubility
Target Concentration:50 mM to 100 mM is typically achievable.[1]

Saturation Limit: Likely >100 mg/mL (approx. 500 mM), though high viscosity may impede

handling at this limit.[1]

Protocol: Preparation of 10 mM Stock Solution
Weighing: Weigh 1.84 mg of 3-chloro-N,5-dimethylbenzamide into a sterile microcentrifuge

tube.

Note: For higher accuracy, weigh ~18.4 mg and dissolve in 10 mL DMSO.[1]

Solvent Addition: Add 1.0 mL of anhydrous DMSO (Grade: ≥99.9%).

Dissolution: Vortex for 30 seconds. If particulates remain, sonicate in a water bath at 37°C

for 5 minutes.

Inspection: Solution must be optically clear.[1]

Critical Warning: The "DMSO Paradox" (Hygroscopicity)
DMSO is highly hygroscopic.[1] It absorbs water from the atmosphere, which can shift the

solvent polarity and cause compound precipitation over time.[1]

Risk: If water content in DMSO exceeds 10%, the solubility of lipophilic benzamides drops

exponentially.[1]

Mitigation: Store stock solutions in aliquots at -20°C in tightly sealed vials with minimal

headspace.

Solubility in Methanol[1][2][3][4][5][6][7]
Methanol is preferred for analytical chemistry (LC-MS) or when a volatile solvent is required for

coating/evaporation.[1]
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Target Concentration:10 mM to 50 mM.

Limitations: Lower saturation point than DMSO.

Protocol: LC-MS Sample Preparation
Dissolution: Dissolve the compound in 100% Methanol first.

Filtration: If used for injection, filter through a 0.22 µm PTFE membrane (Nylon membranes

may bind benzamides).[1]

Evaporation Risk: Methanol evaporates rapidly.[1] A 10 mM solution left uncapped can

become 12 mM in minutes, skewing quantitative results.[1] Always use septum caps.[1]

Experimental Workflow: Solubility Assessment
Since specific batch-to-batch crystal forms (polymorphs) can affect solubility, use this self-

validating workflow to determine the exact limit for your specific lot.

Diagram 1: Solubility Assessment Decision Tree
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Start: Solid Compound
(3-chloro-N,5-dimethylbenzamide)

Tier 1: Visual Limit Test
(Target: 10 mg/mL in DMSO)

Is it Clear?

Tier 2: High Concentration Test
(Target: 50 mg/mL)

Yes

Action: Sonicate (40°C, 10 min)

No (Particulates)

Is it Clear?

No

Success: Stock Prepared
Store @ -20°C

Yes

Clear after Sonication?

Yes

Result: Insoluble / Saturated
Dilute to lower tier

No (Precipitate persists)

Click to download full resolution via product page
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Caption: Step-by-step decision tree for validating solubility limits before committing valuable

compound to large-volume stocks.

Troubleshooting & Best Practices
Issue: Precipitation upon dilution into Aqueous Buffer
When diluting a DMSO stock into cell culture media or buffer (e.g., PBS), the sudden polarity

shift can cause "crashing out."[1]

Mechanism: The hydrophobic effect drives the chloromethyl-phenyl rings to aggregate once

the DMSO concentration drops below critical solvation levels.[1]

Solution:

Stepwise Dilution: Dilute DMSO stock into an intermediate solvent (e.g., 1:1 DMSO:Water)

before the final buffer.[1]

Rapid Mixing: Vortex the buffer while adding the DMSO stock to prevent local high-

concentration hotspots.

Limit Final DMSO: Keep final DMSO concentration < 0.5% (v/v) to minimize toxicity, but

ensure the compound concentration is below its aqueous solubility limit (likely < 100 µM in

water).[1]

Issue: "Oiling Out"
Sometimes the solid turns into an oily droplet at the bottom of the vial instead of dissolving.

Cause: Impurities or trace solvents lowering the melting point.[1]

Fix: Sonication is more effective than vortexing here.[1] Gentle heating (40°C) helps disperse

the oil phase into solution.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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